Methyl 6-chloro-2-methylpyridine-3-carboxylate

• IUPAC Name: methyl 6-chloro-2-methylpyridine-3-carboxylate
• InChI: InChI=1S/C8H8ClNO2/c1-5-6(8(11)12-2)3-4-7(9)10-5/h3-4H,1-2H3
• InChI Key: BBXGEZRYRMLKTJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=N1)Cl)C(=O)OC
• Molecular Formula: C8H8ClNO2
• Molecular Weight: 185.61 g/mol
• CAS RN: 851759-19-8

Description

“Methyl 6-chloro-2-methylpyridine-3-carboxylate” is a chemical compound with the IUPAC name "methyl 2-chloro-6-methylnicotinate". It has a molecular weight of 185.61 and is typically stored at room temperature.

Molecular Structure Analysis

The InChI code for “Methyl 6-chloro-2-methylpyridine-3-carboxylate” is 1S/C8H8ClNO2/c1-5-3-4-6 (7 (9)10-5)8 (11)12-2/h3-4H,1-2H3. This indicates the molecular structure of the compound.

Physical And Chemical Properties Analysis

“Methyl 6-chloro-2-methylpyridine-3-carboxylate” is a solid at room temperature. The compound has moderate hydrophobicity, as suggested by an XLogP3-AA value of 1.3.

Scientific Research Applications

Fluoro-Substituted 6-Phenylnicotinamide Synthesis

• Methyl 6-chloropyridine-3-carboxylate serves as a precursor for synthesizing fluoro-substituted 6-phenylnicotinamide. . TRPV1 (Transient Receptor Potential Vanilloid 1) is a receptor involved in pain perception and thermosensation. The antagonistic effect of this compound could have implications in pain management and sensory modulation.

Retinoid X Receptor (RXR) Ligand Synthesis

• Researchers utilize Methyl 6-chloropyridine-3-carboxylate in the synthesis of RXR ligands . RXRs are nuclear receptors that play a crucial role in gene regulation, cell differentiation, and metabolism. .

Conformational Studies and Spectroscopy

• Beyond its synthetic applications, Methyl 6-chloropyridine-3-carboxylate has been employed in experimental FTIR (Fourier Transform Infrared) and FT-Raman spectroscopic analyses . .

Chemical Synthesis Studies

• Methyl 6-methylpyridine-3-carboxylate, a related compound, finds utility in chemical synthesis investigations. .

Safety and Hazards

“Methyl 6-chloro-2-methylpyridine-3-carboxylate” is classified as a skin irritant, eye irritant, and may cause respiratory irritation. Precautionary measures include avoiding breathing dust, mist, spray, washing skin thoroughly after handling, using only outdoors or in a well-ventilated area, and wearing protective gloves/clothing/eye protection/face protection.

Future Directions

“Methyl 6-chloro-2-methylpyridine-3-carboxylate” is used in laboratory chemicals and the manufacture of substances. It is also used in scientific research and development. Future directions could involve further exploration of its potential uses in these areas.

Synthesis routes and methods I

Procedure details

Methyl 2-methylpyridine-3-carboxylate 1-oxide (2.93 g, 17.53 mmol) was taken up in POCl3 (17 mL, 182 mmol) and heated to reflux for 3 hours. The mixture was then cooled to room temperature and poured into ice-water. The resulting dark solution was neutralised with solid Na2CO3 and the products extracted into EtOAc (×3). The combined organic extracts were washed with brine, dried over MgSO4, filtered, and concentrated in vacuo. Purification of the residue by silica gel chromatography (2-30% EtOAc-hexanes) gave methyl 6-chloro-2-methylpyridine-3-carboxylate as a pale yellow oil (A) and methyl 2-(chloromethyl)pyridine-3-carboxylate (B) as an orange oil.

Synthesis routes and methods II

Procedure details

Methyl 2-methylpyridine-3-carboxylate 1-oxide (33.2 g, 199 mmol) was stirred in refluxing POCl3 (200 mL, 2146 mmol) for 3 hours. After cooling to room temperature, the reaction mixture poured into ice-water. The resulting dark solution was neutralized with solid sodium carbonate and the products extracted into ethyl acetate (3×). The combined organic extracts were washed with brine, dried over MgSO4 and concentrated in vacuo. Purification of the residue by flash chromatography (silica, 2-20% ethyl acetate/hexanes) gave methyl 2-(chloromethyl)pyridine-3-carboxylate as an orange oil and methyl 6-chloro-2-methylnicotinate as a light yellow oil.